Cas no 332045-77-9 (2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile)

2-Amino-4-[4-(benzyloxy)phenyl]-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile is a heterocyclic compound featuring a pyridine core substituted with amino, benzyloxy, benzylsulfanyl, and dicarbonitrile functional groups. Its structural complexity and electron-rich aromatic systems make it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The presence of multiple reactive sites, including the amino group and cyano functionalities, allows for further derivatization, enabling applications in medicinal chemistry and materials science. The benzyl-protected groups enhance solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in the development of dyes, ligands, or bioactive compounds due to its tunable electronic properties and rigid molecular framework.
2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile structure
332045-77-9 structure
Product Name:2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile
CAS No:332045-77-9
MF:C27H20N4OS
MW:448.538904190063
CID:5989128
PubChem ID:3120779
Update Time:2025-05-20

2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile
    • AB00667090-01
    • 332045-77-9
    • 2-amino-4-[4-(benzyloxy)phenyl]-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile
    • 2-amino-6-benzylsulfanyl-4-(4-phenylmethoxyphenyl)pyridine-3,5-dicarbonitrile
    • AKOS000526424
    • F0192-0813
    • Oprea1_708660
    • Oprea1_731678
    • 2-amino-4-(4-(benzyloxy)phenyl)-6-(benzylthio)pyridine-3,5-dicarbonitrile
    • Inchi: 1S/C27H20N4OS/c28-15-23-25(21-11-13-22(14-12-21)32-17-19-7-3-1-4-8-19)24(16-29)27(31-26(23)30)33-18-20-9-5-2-6-10-20/h1-14H,17-18H2,(H2,30,31)
    • InChI Key: XRNILQTVVRXVCB-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1C(C#N)=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 448.13578245g/mol
  • Monoisotopic Mass: 448.13578245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 693
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 121Ų

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Additional information on 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile

Comprehensive Overview of 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile (CAS No. 332045-77-9)

2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile (CAS No. 332045-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyridine-3,5-dicarbonitrile core, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its benzyloxy and benzylsulfanyl functional groups, which contribute to its reactivity and versatility in chemical transformations.

The compound's structure, featuring both amino and dicarbonitrile moieties, makes it a valuable intermediate in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile serves as a building block for developing novel therapeutic agents. Recent studies highlight its potential in targeting enzyme inhibition and modulating biological pathways, aligning with the growing demand for precision medicine and personalized therapies.

In the context of materials science, CAS No. 332045-77-9 is investigated for its role in designing organic semiconductors and optoelectronic devices. The compound's conjugated system and electron-withdrawing dicarbonitrile groups enhance its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global push toward sustainable energy solutions and the development of eco-friendly materials.

From a synthetic chemistry perspective, the benzylsulfanyl group in 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile offers opportunities for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in drug discovery. Researchers frequently search for "SAR optimization techniques" and "heterocyclic compound synthesis," underscoring the relevance of this compound in contemporary chemical research.

Another area of interest is the compound's potential in agrochemical research. The pyridine-3,5-dicarbonitrile scaffold is known for its bioactivity, and derivatives of CAS No. 332045-77-9 could lead to the development of new crop protection agents. With the increasing focus on food security and sustainable agriculture, this application is highly relevant to current global challenges.

Quality control and analytical characterization of 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile are critical for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to ensure purity and confirm structural integrity. These methods are frequently searched by professionals in the field, reflecting the importance of robust analytical protocols.

In summary, 2-amino-4-4-(benzyloxy)phenyl-6-(benzylsulfanyl)pyridine-3,5-dicarbonitrile (CAS No. 332045-77-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemistry. Its unique structural features and reactivity make it a valuable tool for researchers addressing some of today's most pressing scientific and technological challenges.

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